Cas no 93891-82-8 (D-Glucitol,1-amino-1-deoxy-4-O-a-D-glucopyranosyl-)

• Product Name: D-Glucitol,1-amino-1-deoxy-4-O-a-D-glucopyranosyl-
• CAS No: 93891-82-8
• MF: C₁₂H₂₅NO₁₀
• MW: 343.327605009079
• CID: 817584
• PubChem ID: 15677728
• Update Time: 2025-04-19

D-Glucitol,1-amino-1-deoxy-4-O-a-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-amino-1-deoxy-4-O-a-D-glucopyranosyl-
• (2R,3R,4R,5S)-6-amino-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,4,5-tetrol
• 1-Amino-1-deoxy-4-O-alpha-Da-glucopyranosyl-D-glucitol
• 93891-82-8
• 1-Amino-1-deoxy-4-O-hexopyranosylhexitol
• EINECS 299-464-7
• DTXSID10917352

• Inchi： 1S/C12H25NO10/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h4-12,14-21H,1-3,13H2/t4-,5+,6+,7+,8+,9-,10+,11+,12+/m0/s1
• InChI Key： GBBGLGQWCXYVGD-WUJBLJFYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](CN)O)O)O)O)O

Computed Properties

• Exact Mass: 343.14784599g/mol
• Monoisotopic Mass: 343.14784599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 206Ų